Cas no 70872-29-6 ((2S)-Isoxanthohumol)

(2S)-Isoxanthohumol is a chiral flavonoid derived from the prenylated chalcone xanthohumol, primarily found in hops (Humulus lupulus). As a biologically active compound, it exhibits notable antioxidant and potential chemopreventive properties. Its stereospecific (2S) configuration enhances its binding affinity to certain cellular targets, improving bioavailability and metabolic stability compared to its racemic counterparts. Research suggests it may modulate estrogenic pathways and inhibit cytochrome P450 enzymes, making it relevant in studies of hormone-related conditions and drug metabolism. Its high purity and well-defined structure make it valuable for pharmacological and biochemical research, particularly in exploring structure-activity relationships of prenylated flavonoids.
(2S)-Isoxanthohumol structure
(2S)-Isoxanthohumol structure
Product Name:(2S)-Isoxanthohumol
CAS No:70872-29-6
MF:C21H22O5
MW:354.396386623383
CID:874930
PubChem ID:354335594
Update Time:2025-06-07

(2S)-Isoxanthohumol Chemical and Physical Properties

Names and Identifiers

    • Isoxanthohumol
    • (S)-7-Hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-en-1-yl)chroman-4-one
    • [ "" ]
    • Is0xanthohumol
    • Isoxanthohumol(Sophora)
    • YKGCBLWILMDSAV-UHFFFAOYSA-N
    • 5-Methylsophoraflavanone B
    • Isoxanthohumol, HPLC Grade
    • Isoxanthohumol, analytical standard
    • Isoxanthohumol, >=99% (HPLC)
    • BCP23864
    • BDBM50252521
    • LMPK12140553
    • SMP2_000215
    • 4',7-dihydroxy-5-methoxy-8-c-prenylflavanone
    • Isoxanthohumol, primary pharmaceutical reference standard
    • 7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)chroman-4-one
    • 7-hydr
    • Q6086616
    • 7-hydroxy-2-(4-hydroxy-phenyl)-5-methoxy-8-(3-methyl-but-2-enyl)-chroman-4
    • (2S)-Isoxanthohumol
    • Isoxanthohumol, (-)-
    • 1ST179976
    • CHEMBL4160626
    • CS-0022926
    • HY-N2584
    • AC-35040
    • s9070
    • DTXSID101045280
    • Isoxanthohumol (sophora)
    • (-)-Isoxanthohumol
    • CCG-268085
    • (2S)-7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
    • (2s)-7,4'-dihydroxy-5-methoxy-8-(gamma,gamma-dimethylallyl)-flavanone
    • FT-0645062
    • 4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methyl-2-butenyl)-, (2S)-
    • (2S)-2-(4-Hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-7-oxidanyl-2,3-dihydrochromen-4-one
    • I1065
    • AKOS032949010
    • MS-25528
    • 4H-1-Benzopyran-4-one, 2,3-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methyl-2-buten-1-yl)-, (2S)-
    • SCHEMBL14092988
    • X4YHZ98N7Q
    • 70872-29-6
    • 4',7-Dihydroxy 5-methoxy 8-prenylflavanone
    • Isoxanthohumol(S)-7-Hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-en-1-yl)chroman-4-one; (2S)-7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
    • YKGCBLWILMDSAV-SFHVURJKSA-N
    • MDL： MFCD00238718
    • Inchi： 1S/C21H22O5/c1-12(2)4-9-15-16(23)10-19(25-3)20-17(24)11-18(26-21(15)20)13-5-7-14(22)8-6-13/h4-8,10,18,22-23H,9,11H2,1-3H3/t18-/m0/s1
    • InChI Key： YKGCBLWILMDSAV-SFHVURJKSA-N
    • SMILES： O1C2C(=C(C=C(C=2C(C[C@H]1C1C=CC(=CC=1)O)=O)OC)O)C/C=C(\C)/C

Computed Properties

  • Exact Mass: 354.14700
  • Monoisotopic Mass: 354.14672380 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76
  • Molecular Weight: 354.4
  • XLogP3: 4.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 195.0 to 200.0 deg-C
  • Boiling Point: 585.8±50.0 °C at 760 mmHg
  • Flash Point: 208.6±23.6 °C
  • Solubility: Insuluble (5.0E-3 g/L) (25 ºC),
  • PSA: 75.99000
  • LogP: 4.32160
  • λmax: 325(lit.)
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

(2S)-Isoxanthohumol Security Information

(2S)-Isoxanthohumol Pricemore >>

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(2S)-Isoxanthohumol Suppliers

Amadis Chemical Company Limited
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(CAS:70872-29-6)(2S)-Isoxanthohumol
Order Number:A1203563
Stock Status:in Stock
Quantity:100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:50
Price ($):229.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:70872-29-6)(2S)-Isoxanthohumol
A1203563
Purity:99%
Quantity:100mg
Price ($):229.0
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